Chlorotrifluoroethylene

• IUPAC Name: 1-chloro-1,2,2-trifluoroethene
• InChI: InChI=1S/C2ClF3/c3-1(4)2(5)6
• InChI Key: UUAGAQFQZIEFAH-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)Cl)(F)F
• Molecular Formula: C2ClF3
• Related CAS: 9002-83-9
• DSSTOX Substance ID: DTXSID3026485
• Molecular Weight: 116.47 g/mol
• Physical Description: Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture., Gas or Vapor; Liquid, Colorless gas with a faint, ethereal odor; [Hawley] Shipped as a clear, colorless liquid; [CHEMINFO MSDS], COLOURLESS ODOURLESS GAS.
• Boiling Point: -18 °F at 760 mmHg (USCG, 1999), -18 °F, -27.8 °C, -28 °C
• Flash Point: -27.8 °C
• Solubility: Soluble in benzene, chloroform
• Density: 1.307 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.54 g/cu cm at -60 °C, Density: 1.305 (liquid) at 20 °C, Relative density (water = 1): 1.3
• Vapor Density: Relative vapor density (air = 1): 4.02
• Vapor Pressure: 4590.0 [mmHg], 4.592X10+3 mm Hg at 25 °C /extrapolated/, Vapor pressure, kPa at 25 °C: 612
• Impurities: Trichloroethylene, 1.0%, Chlorodifluoroethylene 0.05%
• Color/Form: Colorless gas
• CAS No.: 79-38-9, 9002-83-9
• Melting Point: -158.2 °C, -158 °C

Description

Chlorotrifluoroethylene is a flammable, colorless gas that belongs to the family of organic halogen compounds. It is used in the manufacture of a series of synthetic oils, greases, waxes, elastomers, and plastics that are unusually resistant to attack by chemicals and heat . The compound has the chemical formula CFCl=CF2 and is commonly used as a refrigerant in cryogenic applications .

Preparation Methods

Chlorotrifluoroethylene is produced commercially by the dechlorination of 1,1,2-trichloro-1,2,2-trifluoroethane with zinc . The reaction can be represented as: [ \text{CFCl}_2\text{-CF}_2\text{Cl} + \text{Zn} \rightarrow \text{CClF=CF}_2 + \text{ZnCl}_2 ]

Another method involves the thermal dimerization of this compound to give 1,2-dichloro-1,2,3,3,4,4-hexafluorocyclobutane, which can be further dechlorinated to produce hexafluorocyclobutene .

Chemical Reactions Analysis

Chlorotrifluoroethylene undergoes various chemical reactions, including:

Polymerization: It can be polymerized to form polythis compound or copolymerized to produce ethylene-chlorotrifluoroethylene copolymer.

Cycloaddition: It undergoes [2+2] cycloaddition to vinyl acetate.

Dechlorination: The thermal dimerization product can be dechlorinated to form hexafluorocyclobutene.

Common reagents used in these reactions include zinc for dechlorination and various catalysts for polymerization and cycloaddition reactions. The major products formed from these reactions are polythis compound, ethylene-chlorotrifluoroethylene copolymer, and hexafluorocyclobutene .

Scientific Research Applications

Chlorotrifluoroethylene and its polymers have a wide range of applications in scientific research and industry:

Chemistry: Used in the synthesis of various fluoropolymers and copolymers.

Biology: Its polymers are used in the manufacture of membranes for filtration and separation processes.

Medicine: Polymers derived from this compound are used in medical devices due to their chemical resistance and stability.

Industry: Used in the production of coatings, lubricants, and sealants that require high chemical and thermal resistance.

Mechanism of Action

The atmospheric degradation of chlorotrifluoroethylene is initiated by hydroxyl radicals (OH˙). The primary pathway involves the addition of OH˙ to the β-carbon, resulting in the formation of ˙CClF–CF2OH species . Subsequent reactions involve the addition of oxygen to the [CTFE–OH]˙ adducts, leading to the formation of stable products such as carbonic chloride fluoride and carbonyl fluoride .

Comparison with Similar Compounds

Chlorotrifluoroethylene is similar to other fluoropolymers such as polytetrafluoroethylene and polyvinylidene fluoride. it is unique due to the presence of a chlorine atom, which imparts different chemical and physical properties . Similar compounds include:

Polytetrafluoroethylene (PTFE): Known for its high chemical resistance and low friction.

Polyvinylidene fluoride (PVDF): Known for its high mechanical strength and chemical resistance.

Polythis compound (PCTFE): Similar to this compound but with different polymerization properties.

This compound stands out due to its unique combination of chlorine and fluorine atoms, which provide a balance of chemical resistance and reactivity .

Synthesis routes and methods

Procedure details

The present invention provides a process of preparing CTFE by continuously reacting 1,1,2-trichloro-1,2,2-trifluoroethane with zinc powder dispersed in an alkyl alcohol, the process is characterized by the steps of (a) connecting a plurality of reaction vessels each of which is provided with a stirrer to each other in a series arrangement such that when a liquid is continuously introduced into each reaction vessel the liquid overflows into the next reaction vessel, (b) continuously feeding a dispersion of zinc powder in an alkyl alcohol into only the first one of the plurality of reaction vessels to allow the dispersion in the first reaction vessel to overflow into the next reaction vessel and then into the remaining reaction vessels in turn while the stirrer of each reaction vessel is operated, (c) continuously feeding 1,1,2-trichloro-1,2,2-trifluoroethane into each of the reaction vessels while step (b) is performed thereby to form CTFE in each reaction vessel by continuous reaction of 1,1,2-trichloro-1,2,2-trifluoroethane with zinc powder to result in gradual conversion of zinc powder into zinc chloride, (d) continuously discharging CTFE from each reaction vessel while steps (b) and (c) are performed and collecting the discharged CTFE, and (e) continuously discharging a dispersion of the unreacted remainder of the zinc powder in a solution of zinc chloride in the alcohol from the last one of the plurality of reaction vessels while steps (b), (c) and (d) are performed.